Cas no 834-16-2 (2H-Pyran, 2-[(1-ethynylhexyl)oxy]tetrahydro-)

2H-Pyran, 2-[(1-ethynylhexyl)oxy]tetrahydro- Properties

Names and Identifiers

• 2H-Pyran, 2-[(1-ethynylhexyl)oxy]tetrahydro-
• 2-oct-1-yn-3-yloxyoxane
• 3-(2-tetrahydropyranyloxy)-1-octyne
• 2-(oct-1-yn-3-yloxy)tetrahydro-2H-pyran
• 3-(tetrahydropyran-2-yloxy)-1-octyne
• DTXSID30472690
• 2-(1-ethynyl-hexyloxy)tetrahydropyran
• IKSVRFLFLHXCFK-UHFFFAOYSA-N
• 834-16-2
• 3(RS)-(tetrahydropyran-2-yl)oxy-1-octyne
• SCHEMBL3849576
• +Expand

• InChIKey： IKSVRFLFLHXCFK-UHFFFAOYSA-N
• Inchi： InChI=1S/C13H22O2/c1-3-5-6-9-12(4-2)15-13-10-7-8-11-14-13/h2,12-13H,3,5-11H2,1H3
• SMILES： CCCCCC(C#C)OC1CCCCO1

Computed Properties

• Exact Mass: 210.161979940g/mol
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 6
• Monoisotopic Mass: 210.161979940g/mol
• Heavy Atom Count: 15
• Complexity: 204
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.4
• Topological Polar Surface Area: 18.5Ų